Cas no 2638501-66-1 (3-Fluoro-2-methyl-6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrazolo[1,5-a]pyrimidine)
3-Fluoro-2-methyl-6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrazolo[1,5-a]pyrimidine Chemical and Physical Properties
Names and Identifiers
-
- 3-Fluoro-2-methyl-6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrazolo[1,5-a]pyrimidine
-
- Inchi: 1S/C13H17BFN3O2/c1-8-10(15)11-16-6-9(7-18(11)17-8)14-19-12(2,3)13(4,5)20-14/h6-7H,1-5H3
- InChI Key: IAYASVHRDNUCPX-UHFFFAOYSA-N
- SMILES: C12=C(F)C(C)=NN1C=C(B1OC(C)(C)C(C)(C)O1)C=N2
Experimental Properties
- Density: 1.23±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
- pka: -0.79±0.40(Predicted)
3-Fluoro-2-methyl-6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrazolo[1,5-a]pyrimidine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBX2017-100MG |
3-fluoro-2-methyl-6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrazolo[1,5-a]pyrimidine |
2638501-66-1 | 95% | 100mg |
¥2970.00 | 2023-04-28 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBX2017-250MG |
3-fluoro-2-methyl-6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrazolo[1,5-a]pyrimidine |
2638501-66-1 | 95% | 250mg |
¥4752.00 | 2023-04-28 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBX2017-500MG |
3-fluoro-2-methyl-6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrazolo[1,5-a]pyrimidine |
2638501-66-1 | 95% | 500mg |
¥7920.00 | 2023-04-28 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBX2017-1G |
3-fluoro-2-methyl-6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrazolo[1,5-a]pyrimidine |
2638501-66-1 | 95% | 1g |
¥11880.00 | 2023-04-28 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBX2017-5G |
3-fluoro-2-methyl-6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrazolo[1,5-a]pyrimidine |
2638501-66-1 | 95% | 5g |
¥35640.00 | 2023-04-28 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBX2017-100mg |
3-fluoro-2-methyl-6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrazolo[1,5-a]pyrimidine |
2638501-66-1 | 95% | 100mg |
¥2967.0 | 2024-04-21 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBX2017-250mg |
3-fluoro-2-methyl-6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrazolo[1,5-a]pyrimidine |
2638501-66-1 | 95% | 250mg |
¥4748.0 | 2024-04-21 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBX2017-500mg |
3-fluoro-2-methyl-6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrazolo[1,5-a]pyrimidine |
2638501-66-1 | 95% | 500mg |
¥7914.0 | 2024-04-21 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBX2017-1g |
3-fluoro-2-methyl-6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrazolo[1,5-a]pyrimidine |
2638501-66-1 | 95% | 1g |
¥11871.0 | 2024-04-21 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBX2017-100.0mg |
3-fluoro-2-methyl-6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrazolo[1,5-a]pyrimidine |
2638501-66-1 | 95% | 100.0mg |
¥2967.0000 | 2025-04-11 |
3-Fluoro-2-methyl-6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrazolo[1,5-a]pyrimidine Related Literature
-
Tengfei Yu,Yuehan Wu,Wei Li,Bin Li RSC Adv., 2014,4, 34134-34143
-
M. Zeiger,N. Jäckel,P. Strubel,L. Borchardt,R. Reinhold,W. Nickel,J. Eckert,V. Presser,S. Kaskel J. Mater. Chem. A, 2015,3, 17983-17990
-
Weili Dai,Guangjun Wu,Michael Hunger Chem. Commun., 2015,51, 13779-13782
-
Qiao Song,Angela Bamesberger,Lingyun Yang,Haley Houtwed,Haishi Cao Analyst, 2014,139, 3588-3592
Additional information on 3-Fluoro-2-methyl-6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrazolo[1,5-a]pyrimidine
Research Brief on 3-Fluoro-2-methyl-6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrazolo[1,5-a]pyrimidine (CAS: 2638501-66-1)
The compound 3-Fluoro-2-methyl-6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrazolo[1,5-a]pyrimidine (CAS: 2638501-66-1) has recently emerged as a promising intermediate in medicinal chemistry, particularly in the development of kinase inhibitors. This boronic ester derivative belongs to the pyrazolo[1,5-a]pyrimidine class, which has gained significant attention due to its versatile pharmacological properties and applications in targeted drug discovery.
Recent studies have focused on the synthetic utility of this compound as a key building block for Suzuki-Miyaura cross-coupling reactions. The presence of both the fluorine substituent and the boronic ester moiety at strategic positions makes it particularly valuable for creating diverse molecular architectures. Researchers from several pharmaceutical companies have reported its use in the synthesis of novel Bruton's tyrosine kinase (BTK) inhibitors, demonstrating improved selectivity profiles compared to earlier generations of inhibitors.
In a 2023 publication in the Journal of Medicinal Chemistry, scientists demonstrated the compound's application in developing selective FLT3 inhibitors for acute myeloid leukemia treatment. The study highlighted how the fluorine atom at the 3-position significantly enhanced binding affinity while the boronic ester group allowed for efficient diversification of the molecular scaffold. The resulting compounds showed nanomolar potency against FLT3-ITD mutants with excellent selectivity over other kinases.
Structural-activity relationship (SAR) studies utilizing this intermediate have revealed important insights into kinase binding pockets. The pyrazolo[1,5-a]pyrimidine core provides optimal hydrogen bonding interactions, while the methyl group at the 2-position contributes to favorable pharmacokinetic properties. Researchers have noted that the boronic ester functionality offers unique opportunities for further structural modifications through various coupling reactions.
From a synthetic chemistry perspective, recent process chemistry publications have described improved methods for the large-scale production of this intermediate. These advancements address previous challenges in regioselectivity and purification, making the compound more accessible for drug discovery programs. The current synthetic routes typically start from 2-aminopyrazoles and involve sequential fluorination and borylation steps with optimized yields exceeding 70%.
Ongoing preclinical studies suggest that derivatives synthesized from this intermediate may have applications beyond oncology. Preliminary data indicate potential in inflammatory diseases and autoimmune disorders, particularly where modulation of specific kinase pathways is therapeutic. However, comprehensive toxicology and ADME studies are still required to fully evaluate these possibilities.
The compound's stability profile has been extensively characterized in recent formulation studies. Researchers have found that while the boronic ester is susceptible to hydrolysis in aqueous media, proper formulation techniques can maintain sufficient stability for biological testing. This understanding has guided the development of appropriate storage and handling protocols for research use.
As of 2024, several patent applications have emerged featuring derivatives of this compound, indicating growing commercial interest. The intellectual property landscape suggests that major pharmaceutical companies are actively exploring its potential in various therapeutic areas. This trend underscores the compound's importance as a versatile scaffold in modern drug discovery.
Future research directions likely include exploration of deuterated analogs for improved metabolic stability and investigation of prodrug strategies to enhance bioavailability. The continued evolution of this chemical space demonstrates how carefully designed intermediates can accelerate the discovery of novel therapeutic agents with improved efficacy and safety profiles.
2638501-66-1 (3-Fluoro-2-methyl-6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrazolo[1,5-a]pyrimidine) Related Products
- 1416437-27-8(6-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyrazolo[1,5-a]pyrimidine)
- 2638501-62-7(3-Fluoro-6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrazolo[1,5-a]pyrimidine)
- 1036762-17-0(6-fluoro-3-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyrazolo[1,5-a]pyrimidine)
- 2086184-54-3(2-Methyl-6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrazolo[1,5-a]pyrimidine)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)